2-chloro-5-[(methylcarbamoyl)methyl]benzoic acid
Catalog No.
S6460116
CAS No.
32637-70-0
M.F
C10H10ClNO3
M. Wt
227.6
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![2-chloro-5-[(methylcarbamoyl)methyl]benzoic acid](/img/no-structure.svg)
Content Navigation
CAS Number
32637-70-0
Product Name
2-chloro-5-[(methylcarbamoyl)methyl]benzoic acid
Molecular Formula
C10H10ClNO3
Molecular Weight
227.6
MCBA-C is an organic compound with the chemical formula C10H10ClNO3. It is a white to off-white powder with a molecular weight of 229.6 g/mol. MCBA-C has a high melting point, and it is soluble in water and organic solvents like ethyl acetate and ethanol.
MCBA-C belongs to the group of benzoic acid derivatives, which have various applications in the pharmaceutical industry. It is commonly used as a reagent for the synthesis of other compounds, such as antimicrobial agents.
MCBA-C belongs to the group of benzoic acid derivatives, which have various applications in the pharmaceutical industry. It is commonly used as a reagent for the synthesis of other compounds, such as antimicrobial agents.
MCBA-C is a crystalline solid with a melting point of 235-237°C. Its boiling point is 425.9°C, and it has a density of 1.4 g/cm^3. MCBA-C is stable under normal conditions and has a low vapor pressure. It is slightly acidic, with a pKa value of 3.59.
In terms of chemical reactivity, MCBA-C can undergo different types of chemical reactions, such as esterification, amidation, and nucleophilic substitution. It is also susceptible to oxidation, reduction, and halogenation reactions.
In terms of chemical reactivity, MCBA-C can undergo different types of chemical reactions, such as esterification, amidation, and nucleophilic substitution. It is also susceptible to oxidation, reduction, and halogenation reactions.
MCBA-C can be synthesized by the reaction of 2-chlorobenzoyl chloride with methyl carbamate in the presence of a base. This reaction yields MCBA-C and hydrogen chloride as byproducts. The reaction is typically carried out in a solvent like dichloromethane or ethyl acetate.
The synthesized MCBA-C can be characterized using various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques provide information on the chemical structure, purity, and identity of the compound.
The synthesized MCBA-C can be characterized using various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques provide information on the chemical structure, purity, and identity of the compound.
MCBA-C can be analyzed using different methods, depending on the purpose of the analysis. For example, high-performance liquid chromatography (HPLC) can be used to determine the purity of the compound or to separate it from other compounds in a mixture. Gas chromatography mass spectrometry (GC-MS) can be used to identify and quantify the compound in biological samples or environmental matrices.
Other analytical techniques like UV-Vis spectroscopy, electrospray ionization mass spectrometry (ESI-MS), and capillary electrophoresis (CE) can also be used for the analysis of MCBA-C.
Other analytical techniques like UV-Vis spectroscopy, electrospray ionization mass spectrometry (ESI-MS), and capillary electrophoresis (CE) can also be used for the analysis of MCBA-C.
MCBA-C has shown potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties. It has been found to inhibit the growth of certain gram-positive and gram-negative bacteria, fungi, and viruses. MCBA-C has also been shown to reduce the production of pro-inflammatory cytokines, which play a role in inflammatory diseases.
Moreover, MCBA-C has exhibited cytotoxic effects on certain cancer cell lines, indicating its potential as an anticancer agent. However, further studies are required to assess the safety and efficacy of MCBA-C in vivo.
Moreover, MCBA-C has exhibited cytotoxic effects on certain cancer cell lines, indicating its potential as an anticancer agent. However, further studies are required to assess the safety and efficacy of MCBA-C in vivo.
MCBA-C has shown low toxicity in in vitro and in vivo experiments. It has been found to have no toxic effects on rats at a dose of 2000 mg/kg body weight. However, its long-term toxicity and potential effects on human health are still unclear and require further investigation.
It is important to handle MCBA-C with caution due to its possible irritant effects on the skin and eyes. Proper safety measures, such as wearing protective equipment and working in a well-ventilated area, should be taken when handling MCBA-C.
It is important to handle MCBA-C with caution due to its possible irritant effects on the skin and eyes. Proper safety measures, such as wearing protective equipment and working in a well-ventilated area, should be taken when handling MCBA-C.
MCBA-C has various applications in scientific experiments. For instance, it can be used as a building block for the synthesis of other compounds, such as antimicrobial agents or anticancer drugs. It can also be used as a reagent for the analysis of other compounds or as a standard in analytical chemistry.
Moreover, MCBA-C can be used as a model compound to investigate the properties of benzoic acid derivatives, such as their reactivity and biological activity.
Moreover, MCBA-C can be used as a model compound to investigate the properties of benzoic acid derivatives, such as their reactivity and biological activity.
Currently, research on MCBA-C is focused on its antimicrobial and anticancer properties. Several studies have shown its potential as a broad-spectrum antimicrobial agent, and its mechanism of action is currently being explored. Moreover, studies are being conducted to evaluate its efficacy as an anticancer agent and to elucidate its mechanism of action in cancer cells.
MCBA-C has several potential implications in various fields of research and industry. In pharmaceutical research, it could be developed into novel antimicrobial and anticancer agents. It could also be used as a standard in analytical chemistry or as a building block for the synthesis of other compounds.
In the field of materials science, it could be used as a building block for the synthesis of functional materials with different properties. Its reactivity and chemical properties could be exploited to develop new materials for various applications.
In the field of materials science, it could be used as a building block for the synthesis of functional materials with different properties. Its reactivity and chemical properties could be exploited to develop new materials for various applications.
The main limitation of MCBA-C is its low solubility in water, which limits its applications in biological systems. Future research should focus on developing derivatives of MCBA-C with improved solubility and bioavailability.
Moreover, further studies are required to investigate the mechanism of action and in vivo toxicity of MCBA-C. Its potential for drug resistance and adverse effects on human health need to be evaluated to determine its safety and efficacy as a drug candidate.
Future research could also explore the potential of MCBA-C in other fields of research, such as materials science, electronics, and renewable energy. Its unique properties and reactivity make it an attractive building block for the synthesis of novel materials with different properties and functionalities.
In conclusion, MCBA-C is a versatile compound with various applications in scientific research and industry. Its properties and reactivity make it an attractive building block for the synthesis of novel compounds and materials. Further research is necessary to fully investigate its potential and limitations in various fields of research and industry.
Moreover, further studies are required to investigate the mechanism of action and in vivo toxicity of MCBA-C. Its potential for drug resistance and adverse effects on human health need to be evaluated to determine its safety and efficacy as a drug candidate.
Future research could also explore the potential of MCBA-C in other fields of research, such as materials science, electronics, and renewable energy. Its unique properties and reactivity make it an attractive building block for the synthesis of novel materials with different properties and functionalities.
In conclusion, MCBA-C is a versatile compound with various applications in scientific research and industry. Its properties and reactivity make it an attractive building block for the synthesis of novel compounds and materials. Further research is necessary to fully investigate its potential and limitations in various fields of research and industry.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Modify: 2023-08-25
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:69182-55-4
Molecular Formula:C4H12N2O
Molecular Weight:104.15 g/mol
Availability:
Inquiry
CAS No.:1038922-77-8
Molecular Formula:C15H14O9S
Molecular Weight:370.3 g/mol
Availability:
In Stock
CAS No.:17286-40-7
Molecular Formula:C15H20N2O5
Molecular Weight:308.33 g/mol
Availability:
Inquiry
CAS No.:31197-54-3
Molecular Formula:C14H20
Molecular Weight:188.31 g/mol
Availability:
In Stock
CAS No.:620-94-0
Molecular Formula:C14H14S
Molecular Weight:214.33 g/mol
Availability:
In Stock
